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Compound of Interest

Compound Name: Methyl 9-hydroxynonanoate

Cat. No.: B013662

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for Methyl 9-
hydroxynonanoate (CAS No: 34957-73-8), a chemical intermediate with applications in
various research and development fields. The following sections detail its properties, potential

hazards, handling procedures, and emergency protocols to ensure its safe use in a laboratory
setting.

Chemical and Physical Properties

Methyl 9-hydroxynonanoate is a fatty acid methyl ester. Its key physical and chemical
properties are summarized in the table below.
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Property Value Source(s)
CAS Number 34957-73-8 [1]
Molecular Formula C10H2003 [1]
Molecular Weight 188.27 g/mol [1]
Appearance Colorless to light yellow liquid [1]
Purity 295% (GC) [1]
Boiling Point 272 °C [1]
Density 0.97 g/mL at 25 °C [1]

Storage Temperature

2-8°C, sealed in a dry place

Hazard Identification and Classification

Methyl 9-hydroxynonanoate is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Hazard . . Hazard
o Code Pictogram Signal Word
Classification Statement
Serious Eye GHSO07 )
) ) Causes serious
Damage/Eye H319 (Exclamation Warning o
o eye irritation.
Irritation Mark)
Hazardous to the
_ Harmful to
Aquatic o )
_ aquatic life with
Environment, H412 None None _
long lasting
Long-term
effects.
Hazard

Precautionary Statements:

e P273: Avoid release to the environment.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information

Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%), for Methyl 9-hydroxynonanoate are not readily available in the searched
literature. The hazard classification is based on available data and/or predictions.

Eye Irritation

The classification "Causes serious eye irritation" (H319) indicates that direct contact with the
substance can cause significant, but reversible, eye damage.

Aquatic Toxicity

The classification "Harmful to aquatic life with long lasting effects" (H412) suggests that the
substance may cause adverse effects to aquatic organisms and may persist in the
environment. While specific data for Methyl 9-hydroxynonanoate is unavailable, studies on
other fatty acid methyl esters (FAMES) indicate that aquatic toxicity can vary with the carbon
chain length. For instance, the EC50 (48h) for methyl decanoate (C10) in Daphnia magna has
been estimated at 1.1 mg/L.

Experimental Protocols

The following are summaries of standard OECD guidelines relevant to the identified hazards of
Methyl 9-hydroxynonanoate.

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline details the procedure for assessing the potential of a substance to cause eye
irritation or corrosion.

Methodology Summary:

o Test Animal: Typically, the albino rabbit is used.
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e Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye
of the animal. The other eye remains untreated and serves as a control.

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. If irritation
persists, observations may continue for up to 21 days.

o Evaluation: The degree of eye irritation is scored based on the cornea (opacity), iris, and
conjunctiva (redness and swelling). The reversibility of the effects is also assessed.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test

This guideline is used to determine the acute toxicity of a substance to aquatic invertebrates.
Methodology Summary:

o Test Organism: Young Daphnia (water fleas), typically Daphnia magna, less than 24 hours
old.

e Procedure: The daphnids are exposed to a range of concentrations of the test substance in
water for 48 hours.

e Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

o Evaluation: The results are used to calculate the EC50, which is the concentration of the
substance that causes immobilization in 50% of the daphnids within the 48-hour exposure
period.

Handling and Storage
Handling:

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields or goggles, chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.

e Work in a well-ventilated area, preferably in a chemical fume hood.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Avoid contact with eyes, skin, and clothing.

e Do not ingest or inhale.

e Wash hands thoroughly after handling.

Storage:

¢ Store in a tightly closed container in a cool, dry, and well-ventilated area.
 Recommended storage temperature is 2-8°C.

* Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

Eye Contact with
Methyl 9-hydroxynonanoate

Exposure Occurs

Immediately flush eyes with plenty of water for at least 15 minutes.

l :

Remove contact lenses, if present and easy to do.
Continue rinsing.

Get medical advice/attention.

Hold eyelids open to ensure thorough rinsing of the entire eye surface)

Click to download full resolution via product page

Caption: First aid workflow for eye exposure.
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Spill Response

Spill of Methyl
9-hydroxynonanoate Occurs

Evacuate unnecessary personnel and ensure adequate ventilation.

\ 4

Wear appropriate PPE (gloves, goggles, lab coat).

\ 4

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

; :

[Prevent entry into waterways, sewers, basements, or confined areas)

Carefully collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

Dispose of the waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Chemical spill cleanup workflow.

Disposal Considerations

Dispose of Methyl 9-hydroxynonanoate and any contaminated materials in accordance with
all applicable local, state, and federal regulations. Do not allow the substance to enter drains or
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waterways, given its aquatic toxicity.

Conclusion

Methyl 9-hydroxynonanoate presents moderate health and environmental hazards, primarily
causing serious eye irritation and being harmful to aquatic life with long-lasting effects.
Adherence to proper handling procedures, use of appropriate personal protective equipment,
and preparedness for emergency situations are crucial for the safe use of this compound in a
research and development setting. Always consult the most up-to-date Safety Data Sheet
(SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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